Cas no 23627-80-7 (Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI))
23627-80-7 structure
Product Name:Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
CAS No:23627-80-7
MF:C6H6N4O13
MW:342.130841732025
CID:272594
PubChem ID:141045
Update Time:2025-04-19
Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)
- (2,4,5-trinitrooxy-7-oxabicyclo[4.1.0]heptan-3-yl) nitrate
- 7-Oxabicyclo[4.1.0]heptane-2,3,4,5-tetrayl tetranitrate
- 1,2-Anhydro-3,4,5,6,-alloinositol tetranitrate
- alpha-Epoxyconduritol e tetranitrate
- 23627-80-7
- .alpha.-Epoxyconduritol e tetranitrate
- DTXSID70946446
-
- Inchi: 1S/C6H6N4O13/c11-7(12)20-3-1-2(19-1)4(21-8(13)14)6(23-10(17)18)5(3)22-9(15)16/h1-6H
- InChI Key: LOVOHJNLPMZKIN-UHFFFAOYSA-N
- SMILES: O1C2C(C(C(C(C12)O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
Computed Properties
- Exact Mass: 341.99308
- Monoisotopic Mass: 341.99313626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 233Ų
Experimental Properties
- PSA: 222.01
Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI) Related Literature
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
23627-80-7 (Inositol, 1,2-anhydro-,tetranitrate, allo- (8CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent